Cas no 60128-03-2 (Cyclopropanecarboxylic Acid Hexyl Ester)

• Product name: Cyclopropanecarboxylic Acid Hexyl Ester
• CAS No: 60128-03-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 3162180
• PubChem ID: 22256575

Cyclopropanecarboxylic Acid Hexyl Ester Chemical and Physical Properties

Names and Identifiers

• hexyl cyclopropane carboxylate
• 60128-03-2
• starbld0002895
• Hexyl cyclopropanecarboxylate
• Cyclopropanecarboxylic Acid Hexyl Ester
• SCHEMBL6077516

• Inchi： InChI=1S/C10H18O2/c1-2-3-4-5-8-12-10(11)9-6-7-9/h9H,2-8H2,1H3
• InChI Key： CHYCGNMYMRDZJE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 170.130679813Da
• Monoisotopic Mass: 170.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Cyclopropanecarboxylic Acid Hexyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cyclopropanecarboxylic Acid Hexyl Ester

Recent Advances in Cyclopropanecarboxylic Acid Hexyl Ester (CAS 60128-03-2) Research: Applications and Innovations

Cyclopropanecarboxylic Acid Hexyl Ester (CAS 60128-03-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative of cyclopropanecarboxylic acid exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in drug development, agrochemicals, and material science, highlighting its role as a key building block in organic synthesis.

One of the most notable advancements in the study of Cyclopropanecarboxylic Acid Hexyl Ester is its application in the development of novel antimicrobial agents. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of cyclopropane-containing antibiotics, which exhibit enhanced stability and efficacy against resistant bacterial strains. A 2023 study published in the *Journal of Medicinal Chemistry* reported the successful incorporation of this ester into a new class of beta-lactamase inhibitors, showcasing its potential to combat antibiotic resistance.

In addition to its pharmaceutical applications, Cyclopropanecarboxylic Acid Hexyl Ester has also been investigated for its utility in agrochemicals. Recent research has shown that derivatives of this compound can act as potent plant growth regulators and pesticides. For instance, a study conducted by the European Journal of Agronomy in 2022 revealed that cyclopropane-based esters, including Hexyl Ester, could significantly enhance crop yield by modulating plant hormone pathways. This finding opens new avenues for sustainable agriculture and crop protection strategies.

The chemical stability and reactivity of Cyclopropanecarboxylic Acid Hexyl Ester have also made it a subject of interest in material science. Researchers have utilized this compound to develop advanced polymers and coatings with improved mechanical and thermal properties. A 2023 paper in *Advanced Materials* detailed the synthesis of a cyclopropane-functionalized polymer using Hexyl Ester as a key monomer, resulting in materials with exceptional durability and flexibility. These innovations hold promise for applications in aerospace, automotive, and biomedical engineering.

Despite these advancements, challenges remain in the large-scale production and optimization of Cyclopropanecarboxylic Acid Hexyl Ester. Current synthetic routes often involve multi-step processes with moderate yields, prompting researchers to explore more efficient catalytic methods. Recent efforts have focused on green chemistry approaches, such as enzymatic esterification and metal-catalyzed cyclopropanation, to improve sustainability and cost-effectiveness. A 2023 review in *Green Chemistry* highlighted these developments, emphasizing the need for further research to overcome existing limitations.

In conclusion, Cyclopropanecarboxylic Acid Hexyl Ester (CAS 60128-03-2) continues to be a focal point of innovation in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to advanced materials, underscore its importance as a versatile chemical intermediate. Future studies are expected to delve deeper into its mechanistic insights and explore novel derivatives with enhanced bioactivity and functionality. As the field progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare, agriculture, and technology.